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Compound of Interest

Compound Name: Isobutyranilide

Cat. No.: B1607330 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of isobutyranilide. Researchers, scientists, and drug development

professionals are advised to adhere to these procedures to ensure personal safety and

environmental compliance. Isobutyranilide is a solid organic compound that requires careful

handling as hazardous waste.

Hazard Identification and Immediate Precautions
Isobutyranilide is classified as a hazardous substance. According to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS), it presents the following hazards:

Acute Toxicity, Oral: Harmful if swallowed.

Skin Corrosion/Irritation: Causes skin irritation.

Serious Eye Damage/Eye Irritation: Causes serious eye damage.

Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if

inhaled.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

Before handling, personnel must wear appropriate Personal Protective Equipment (PPE),

including chemical-resistant gloves, safety goggles, and a lab coat. All work with
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isobutyranilide and its waste should be conducted in a well-ventilated area, preferably within a

chemical fume hood.

Waste Classification and Handling
All materials contaminated with isobutyranilide, including unused or expired product,

contaminated labware (e.g., weighing boats, spatulas), and spill cleanup materials, must be

treated as hazardous waste.

Crucial Handling Principles:

Do not dispose of isobutyranilide in the regular trash.

Do not dispose of isobutyranilide down the sink or drain.

Evaporation in a fume hood is not an acceptable method of disposal.

Segregate isobutyranilide waste from other waste streams, especially liquids and

incompatible chemicals.

Step-by-Step Disposal Protocol
The following procedure outlines the standard operating procedure for the disposal of solid

isobutyranilide waste in a laboratory setting.

Step 1: Container Selection and Preparation

Select a designated, chemically compatible waste container for solid hazardous waste. A

high-density polyethylene (HDPE) container with a screw-on lid is recommended.

Ensure the container is clean, dry, and in good condition.

If reusing a container, ensure all previous labels are completely removed or defaced.

Step 2: Waste Collection

Carefully transfer the solid isobutyranilide waste into the designated container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1607330?utm_src=pdf-body
https://www.benchchem.com/product/b1607330?utm_src=pdf-body
https://www.benchchem.com/product/b1607330?utm_src=pdf-body
https://www.benchchem.com/product/b1607330?utm_src=pdf-body
https://www.benchchem.com/product/b1607330?utm_src=pdf-body
https://www.benchchem.com/product/b1607330?utm_src=pdf-body
https://www.benchchem.com/product/b1607330?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use a dedicated spatula or scoop for the transfer to avoid cross-contamination.

Do not overfill the container; it should be no more than 90% full to allow for expansion and

prevent spillage.

Step 3: Labeling

Affix a "Hazardous Waste" label to the container as soon as the first particle of waste is

added.

The label must include:

The words "Hazardous Waste".

The full chemical name: "Isobutyranilide".

The CAS Number: 4406-41-1.

The hazard characteristics (e.g., "Toxic," "Irritant").

The accumulation start date.

The name and contact information of the principal investigator or laboratory supervisor.

Step 4: Storage in a Satellite Accumulation Area (SAA)

Keep the waste container securely closed at all times, except when adding waste.

Store the container in a designated Satellite Accumulation Area (SAA). The SAA should be:

At or near the point of generation.

Under the control of the laboratory personnel.

Away from general laboratory traffic.

Store the isobutyranilide waste container with secondary containment, such as a tray or

bin, to contain any potential leaks or spills.
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Ensure the waste is segregated from incompatible materials.

Step 5: Arranging for Disposal

Monitor the amount of waste accumulated. Do not exceed the SAA limits (typically 55 gallons

of non-acute hazardous waste).

Once the container is full or has been in the SAA for the maximum allowable time (consult

your institution's policy, often 9-12 months), arrange for its collection by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste

contractor.

Follow your institution's specific procedures for requesting a waste pickup.

Data Presentation
The following tables summarize key quantitative data for isobutyranilide.

Table 1: Physical and Chemical Properties

Property Value

Molecular Formula C₁₀H₁₃NO

Molecular Weight 163.22 g/mol

Appearance Solid

Melting Point Data not readily available

Boiling Point Data not readily available

logP (Octanol/Water Partition Coefficient) 1.9 (Predicted)

Table 2: Toxicological Data

Test Species Route Value

LD50 Mouse Oral 1130 mg/kg[1]
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Table 3: Chemical Incompatibilities

Incompatible Materials Rationale

Strong Oxidizing Agents May react violently, leading to fire or explosion.

Strong Acids
May cause hydrolysis or other hazardous

reactions.

Strong Bases
May cause hydrolysis or other hazardous

reactions.

Experimental Protocols
Key Experiment: Small-Scale Spill Cleanup Protocol

This protocol details the methodology for safely cleaning up a small spill (less than 5 grams) of

solid isobutyranilide in a laboratory setting.

Materials:

Personal Protective Equipment (PPE): 2 pairs of chemical-resistant gloves, safety goggles,

lab coat.

Inert absorbent material (e.g., vermiculite, sand, or commercial spill absorbent).

Two plastic dustpans and a brush (dedicated for spill cleanup).

Sealable, labeled hazardous waste bag.

Designated solid hazardous waste container.

Soap and water.

Procedure:

Immediate Response:

Alert personnel in the immediate area of the spill.
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If the spill is outside of a fume hood, ensure the area is well-ventilated. Avoid creating

dust.

Containment:

Carefully place absorbent material over the spilled isobutyranilide to prevent it from

becoming airborne.

Cleanup:

Wearing appropriate PPE, gently sweep the absorbent material and isobutyranilide into a

plastic dustpan using a brush.

Use a second dustpan to aid in collecting the material.

Place the collected material into a properly labeled hazardous waste bag.

Decontamination:

Wipe the spill area with a damp paper towel.

Place the paper towel into the hazardous waste bag.

Clean the area with soap and water.

Place all contaminated materials, including the outer pair of gloves, into the hazardous

waste bag.

Final Disposal:

Seal the hazardous waste bag and place it in the designated solid hazardous waste

container for isobutyranilide.

Thoroughly wash hands with soap and water after completing the cleanup.

Report the spill to the laboratory supervisor.

Mandatory Visualization
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Caption: Logical workflow for the proper disposal of isobutyranilide waste.
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Caption: Experimental workflow for small-scale isobutyranilide spill cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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